Cas no 211042-35-2 (Methyl 4-bromomethyl-2-(4-fluorophenyl)benzoate)

• Product Name: Methyl 4-bromomethyl-2-(4-fluorophenyl)benzoate
• CAS No: 211042-35-2
• MF: C₁₅H₁₂BrFO₂
• MW: 323.156987190247
• CID: 2147430
• Update Time: 2023-08-04

Methyl 4-bromomethyl-2-(4-fluorophenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromomethyl-2-(4-fluorophenyl)benzoate
• YXRXBGCUUVEION-UHFFFAOYSA-N
• Methyl 4-bromomethyl-2-(4-fluorophenyl)benzoate

• Inchi： 1S/C15H12BrFO2/c1-19-15(18)13-7-2-10(9-16)8-14(13)11-3-5-12(17)6-4-11/h2-8H,9H2,1H3
• InChI Key： YXRXBGCUUVEION-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OC)=C(C=1)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Topological Polar Surface Area: 26.3